Cas no 2092236-12-7 (2-(3-bromo-4-methylthiophen-2-yl)acetonitrile)

• Product Name: 2-(3-bromo-4-methylthiophen-2-yl)acetonitrile
• CAS No: 2092236-12-7
• MF: C₇H₆BrNS
• MW: 216.098239421844
• CID: 6007906
• PubChem ID: 131549886
• Update Time: 2025-05-26

2-(3-bromo-4-methylthiophen-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methylthiophen-2-yl)acetonitrile
• EN300-1919480
• 2092236-12-7

• Inchi： 1S/C7H6BrNS/c1-5-4-10-6(2-3-9)7(5)8/h4H,2H2,1H3
• InChI Key： PAFUJJVCUQNOEO-UHFFFAOYSA-N
• SMILES： BrC1=C(CC#N)SC=C1C

Computed Properties

• Exact Mass: 214.94043g/mol
• Monoisotopic Mass: 214.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Additional information on 2-(3-bromo-4-methylthiophen-2-yl)acetonitrile

Introduction to 2-(3-bromo-4-methylthiophen-2-yl)acetonitrile (CAS No. 2092236-12-7)

Chemical Overview and Structural Insights

The compound 2-(3-bromo-4-methylthiophen-2-yl)acetonitrile (CAS No. 2092236-12-7) is a heterocyclic organic compound with a thiophene ring substituted with bromine and methyl groups, along with an acetonitrile moiety. The thiophene ring, a five-membered aromatic structure containing sulfur, is a key structural feature of this compound. The bromine substitution at the 3-position and the methyl group at the 4-position of the thiophene ring contribute to its unique electronic and steric properties. The acetonitrile group (-CH₂CN) attached to the thiophene ring further enhances the compound's reactivity and functional versatility.

Synthesis and Chemical Properties

The synthesis of CAS No. 2092236-12-7 typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocyclic compounds. The compound exhibits a melting point of approximately 85°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate.

Applications in Organic Chemistry and Drug Discovery

The compound has garnered significant attention in organic chemistry due to its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the construction of complex natural product analogs and pharmacophores. Its thiophene core, combined with the acetonitrile group, makes it an ideal candidate for exploring diverse chemical reactions, including Michael additions, cycloadditions, and enantioselective transformations.

Biological Activity and Toxicological Considerations

Preliminary biological evaluations suggest that CAS No. 2092236-12-7 may exhibit moderate cytotoxicity against certain cancer cell lines. However, further studies are required to elucidate its mechanism of action and potential therapeutic applications. From a toxicological perspective, acute exposure to this compound may cause irritation to the eyes and skin; therefore, appropriate safety precautions are recommended during handling.

Environmental Impact and Green Chemistry Approaches

As part of sustainable chemistry practices, researchers are exploring eco-friendly synthesis routes for CAS No. 209₂₂₃₆₋₁₂₋₇, including the use of renewable feedstocks and catalytic systems that minimize waste generation. Life cycle assessments (LCAs) are being conducted to evaluate its environmental footprint compared to traditional synthetic methods.

Future Directions in Research and Development

The future of CAS No. ₂₀₉₂₂₃₆₋₁₂₋₇ lies in its potential applications as a versatile intermediate in drug discovery programs targeting various therapeutic areas such as oncology, inflammation, and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical candidates.